Cas no 2228162-08-9 (2-(2-bromo-6-methoxyphenyl)ethanimidamide)

• Product Name: 2-(2-bromo-6-methoxyphenyl)ethanimidamide
• CAS No: 2228162-08-9
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• CID: 6079451
• PubChem ID: 165643247
• Update Time: 2025-05-21

2-(2-bromo-6-methoxyphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-6-methoxyphenyl)ethanimidamide
• 2228162-08-9
• EN300-1915482

• Inchi： 1S/C9H11BrN2O/c1-13-8-4-2-3-7(10)6(8)5-9(11)12/h2-4H,5H2,1H3,(H3,11,12)
• InChI Key： SGVCFMNCPFOTNF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CC(=N)N)OC

Computed Properties

• Exact Mass: 242.00548g/mol
• Monoisotopic Mass: 242.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-(2-bromo-6-methoxyphenyl)ethanimidamide

Compound CAS No. 2228162-08-9: 2-(2-Bromo-6-Methoxyphenyl)Ethanimidamide

The compound with CAS number 2228162-08-9, known as 2-(2-bromo-6-methoxyphenyl)ethanimidamide, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a methoxy group and an ethanimidamide moiety. The presence of these functional groups makes it a versatile compound with applications in drug design, material science, and organic synthesis.

Recent studies have highlighted the importance of brominated aromatic compounds in medicinal chemistry. The bromine atom in the phenyl ring of this compound plays a crucial role in modulating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The methoxy group further enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development. Researchers have explored its potential as a lead compound in the design of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The ethanimidamide group attached to the phenyl ring introduces additional functionality to the molecule. This group is known for its ability to form hydrogen bonds, which is essential for drug-receptor interactions. Recent advancements in computational chemistry have allowed scientists to simulate the binding affinity of this compound to various protein targets, providing valuable insights into its mechanism of action. These studies suggest that 2-(2-bromo-6-methoxyphenyl)ethanimidamide could serve as a scaffold for developing potent inhibitors of key enzymes involved in disease pathways.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product. Researchers have optimized these methods to achieve high yields and selectivity, ensuring that the compound can be produced efficiently for further studies.

The physical and chemical properties of 2-(2-bromo-6-methoxyphenyl)ethanimidamide have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses provide detailed information about the molecule's conformation, stability, and reactivity under different conditions. Such data are critical for understanding its behavior in biological systems and for designing experiments to evaluate its efficacy as a drug candidate.

Beyond its pharmacological applications, this compound has also found use in materials science. Its unique electronic properties make it a promising candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has explored its potential as a component in advanced materials with tailored electronic properties, opening new avenues for technological innovation.

In conclusion, 2-(2-bromo-6-methoxyphenyl)ethanimidamide, with CAS number 2228162-08-9, is a multifaceted compound with significant potential across diverse fields. Its unique structure, combined with recent advancements in chemical synthesis and computational modeling, positions it as a valuable tool for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the advancement of science and technology.